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Compound of Interest

2-methoxy-N-(2-
Compound Name:
pyridinyl)benzamide

Cat. No.: B394775

The Hedgehog Signaling Pathway

The canonical Hedgehog signaling pathway is initiated by the binding of an Hh ligand (e.qg.,
Sonic hedgehog, Shh) to the Patched (Ptch) receptor. This binding relieves the inhibition of
Ptch on the G protein-coupled receptor-like protein Smoothened (Smo).[6] Consequently, Smo
translocates to the primary cilium, initiating a signaling cascade that leads to the activation and
nuclear translocation of the Gli family of transcription factors.[2][3][6] In the nucleus, Gli
proteins regulate the expression of target genes involved in cell proliferation, survival, and
differentiation.[1][3]
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Inhibitor Action

Inhibits

Hh Pathway ON

Inhibition
__ Relieved Signal Transduction > - . Translocates to > . > Targel Gene
Hh Ligand | T Gli Activator @ Expression ON
@ cluster_inhibitor

Hh Pathway OFF

Inhibits No Signal Translocates t
Ptch e smo ___f_?:al SUFU-GIli Complex Gli Repressor ransiocates fo Target Gene
(Inactive) P Expression OFF

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b394775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Validation & Comparative

Check Availability & Pricing

Experimental Workflow

Culture Shh-Light Il cells

Seed cells in 96-well plates

Treat with 2-methoxybenzamide derivatives
and Shh-N conditioned medium

Incubate for 48 hours

Lyse cells

Measure luciferase activity

Analyze data and calculate IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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